Cas no 590357-03-2 (1-(Mesitylsulfonyl)piperidine-4-carbohydrazide)

• Product Name: 1-(Mesitylsulfonyl)piperidine-4-carbohydrazide
• CAS No: 590357-03-2
• MF: C₁₅H₂₃N₃O₃S
• MW: 325.426422357559
• MDL: MFCD03946026
• CID: 4715445
• Update Time: 2025-05-22

1-(Mesitylsulfonyl)piperidine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-(mesitylsulfonyl)piperidine-4-carbohydrazide
• 1-[(2,4,6-trimethylphenyl)sulfonyl]piperidine-4-carbohydrazide
• 1-(2,4,6-trimethylphenyl)sulfonylpiperidine-4-carbohydrazide
• STK439918
• BBL017058
• R8168
• ST50845046
• 1-(2,4,6-trimethylbenzenesulfonyl)piperidine-4-carbohydrazide
• 1-(Mesitylsulfonyl)piperidine-4-carbohydrazide

• MDL： MFCD03946026
• Inchi： 1S/C15H23N3O3S/c1-10-8-11(2)14(12(3)9-10)22(20,21)18-6-4-13(5-7-18)15(19)17-16/h8-9,13H,4-7,16H2,1-3H3,(H,17,19)
• InChI Key： YPPIBWYCRDGDBE-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N1CCC(C(NN)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 483
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(Mesitylsulfonyl)piperidine-4-carbohydrazide

Comprehensive Overview of 1-(Mesitylsulfonyl)piperidine-4-carbohydrazide (CAS No. 590357-03-2)

1-(Mesitylsulfonyl)piperidine-4-carbohydrazide (CAS No. 590357-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of both piperidine and hydrazide moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 1-(Mesitylsulfonyl)piperidine-4-carbohydrazide has increased, particularly in the field of drug discovery and medicinal chemistry. Researchers are exploring its potential as a building block for designing novel therapeutics targeting various diseases. The compound's mesitylsulfonyl group enhances its stability and reactivity, making it suitable for cross-coupling reactions and other synthetic transformations.

One of the most frequently searched questions related to this compound is: "What are the applications of 1-(Mesitylsulfonyl)piperidine-4-carbohydrazide in drug development?" Studies suggest that this compound can serve as a key intermediate in the synthesis of enzyme inhibitors and receptor modulators. Its hydrazide functionality allows for the formation of hydrazone linkages, which are valuable in creating targeted drug delivery systems.

Another trending topic in the scientific community is the use of 1-(Mesitylsulfonyl)piperidine-4-carbohydrazide in green chemistry and sustainable synthesis. With growing environmental concerns, researchers are focusing on developing eco-friendly methods to produce such compounds. The piperidine ring in its structure is particularly advantageous for designing biodegradable molecules with minimal ecological impact.

The compound's CAS number 590357-03-2 is often used as a unique identifier in chemical databases and patent literature. This highlights its importance in intellectual property and research documentation. Additionally, the mesitylsulfonyl group contributes to its high solubility in organic solvents, facilitating its use in high-throughput screening and combinatorial chemistry.

From a structural-activity relationship (SAR) perspective, 1-(Mesitylsulfonyl)piperidine-4-carbohydrazide offers a promising scaffold for optimizing pharmacokinetic properties. Its modular design allows for easy modification, enabling scientists to fine-tune its bioavailability and metabolic stability. This flexibility is crucial for developing next-generation small-molecule therapeutics.

In conclusion, 1-(Mesitylsulfonyl)piperidine-4-carbohydrazide (CAS No. 590357-03-2) is a compound of immense scientific and industrial relevance. Its applications span across drug discovery, green chemistry, and material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in advancing molecular design and therapeutic development.